![molecular formula C23H20N2O5S B2775210 N-benzhydryl-5-(N-(furan-2-ylmethyl)sulfamoyl)furan-2-carboxamide CAS No. 1170183-77-3](/img/structure/B2775210.png)
N-benzhydryl-5-(N-(furan-2-ylmethyl)sulfamoyl)furan-2-carboxamide
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Description
Synthesis Analysis
The synthesis of amide derivatives containing furan rings, such as “N-benzhydryl-5-(N-(furan-2-ylmethyl)sulfamoyl)furan-2-carboxamide”, can be achieved under mild synthetic conditions supported by microwave radiation . The reactions were carried out using 2-furoic acid, furfurylamine, and furfuryl alcohol in a microwave reactor in the presence of effective coupling reagents . The reaction time, the solvent, and the amounts of the substrates were optimized .Scientific Research Applications
Fluorescent Chemosensor Development
One significant application of compounds related to N-benzhydryl-5-(N-(furan-2-ylmethyl)sulfamoyl)furan-2-carboxamide is in the development of fluorescent chemosensors. For instance, a phenoxazine-based fluorescence chemosensor was developed for the detection of Cd2+ and CN− ions. This sensor utilized a furan-2-carboxamide group, showcasing its potential in bio-imaging applications in live cells and zebrafish larvae (Ravichandiran et al., 2020).
Synthesis and Reactivity Studies
Another research area involves the synthesis and reactivity of furan-2-carboxamide derivatives. Studies have been conducted on the synthesis of compounds like 2-(furan-2-yl)benzo[e][1,3]benzothiazole, demonstrating the versatility of furan-2-carboxamide in creating a variety of chemical structures (Aleksandrov & El’chaninov, 2017).
Catalytic Applications
Furan-2-carboxamide derivatives are also used in catalysis. For example, 4-carboxybenzyl sulfamic acid functionalized nanoparticles, involving furan-2-carboxamide structures, demonstrated high catalytic activity and reusability in synthesizing furan-2(5H)-one derivatives (Khodaei, Alizadeh, & Haghipour, 2018).
properties
IUPAC Name |
N-benzhydryl-5-(furan-2-ylmethylsulfamoyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O5S/c26-23(25-22(17-8-3-1-4-9-17)18-10-5-2-6-11-18)20-13-14-21(30-20)31(27,28)24-16-19-12-7-15-29-19/h1-15,22,24H,16H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGMYVZWOKHMWNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C3=CC=C(O3)S(=O)(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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